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Compound of Interest

Compound Name: Isopropylpiperazine

Cat. No.: B163126 Get Quote

An In-depth Technical Guide to the Safe Handling of Isopropylpiperazine

This document provides a comprehensive overview of the safety and handling precautions for

1-Isopropylpiperazine (CAS No. 4318-42-7). It is intended for researchers, scientists, and

drug development professionals who may handle this substance in a laboratory or

manufacturing setting. The information is compiled from various safety data sheets (SDS) to

ensure a thorough understanding of the associated hazards and mitigation strategies.

Hazard Identification and Classification
1-Isopropylpiperazine is classified as a hazardous chemical under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1] It is crucial to understand these

hazards to implement appropriate safety measures.

The substance is classified as follows:

Flammable Liquid: Category 3[1][2]

Acute Toxicity, Dermal: Category 3[1][2]

Skin Corrosion/Irritation: Category 1[1] or Category 2[2][3]

Serious Eye Damage/Eye Irritation: Category 1[1] or Category 2A[2][3]
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Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory

system[1][2]

Signal Word:Danger[2][4]

Hazard Pictograms: Flame, Skull and Crossbones, Corrosion, Exclamation Mark

Table 1: Hazard Statements for 1-Isopropylpiperazine

Code Hazard Statement Reference

H226
Flammable liquid and
vapor.

[2][3]

H311 Toxic in contact with skin. [2][3]

H315 Causes skin irritation. [2][3]

H319 Causes serious eye irritation. [2][3]

| H335 | May cause respiratory irritation. |[2][3] |

Toxicological and Physicochemical Properties
Understanding the toxicological and physical properties of 1-isopropylpiperazine is

fundamental to assessing risk and designing safe handling procedures.

Toxicological Data
Acute toxicity data highlights the significant risk associated with dermal exposure.

Table 2: Acute Toxicity of 1-Isopropylpiperazine

Exposure Route Species Value Reference

Oral Rat LD50: 2,536 mg/kg [3]

| Dermal | Rabbit | LD50: 573 mg/kg |[3] |
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Physical and Chemical Properties
The substance is a flammable liquid with a high boiling point.

Table 3: Physical and Chemical Properties of 1-Isopropylpiperazine

Property Value Reference

Molecular Formula C₇H₁₆N₂ [4][5]

Molecular Weight 128.22 g/mol [4][5][6]

Appearance Light yellow liquid [1]

Boiling Point 180 - 181 °C (356 - 358 °F) [2][3]

Flash Point 54.4 °C (129.9 °F) - closed cup [3][4]

Density 0.896 g/cm³ [3][4]

| Refractive Index | n20/D 1.4710 |[4][5] |

Exposure Controls and Personal Protection
To mitigate the risks associated with handling 1-isopropylpiperazine, a combination of

engineering controls and personal protective equipment (PPE) is required. The hierarchy of

controls should always be followed, prioritizing engineering solutions over reliance on PPE.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors.[7][8] Use explosion-proof ventilation systems.[1]

[2]

Emergency Equipment: Eyewash stations and safety showers must be readily accessible

and in close proximity to the workstation.[1][9]

Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical safety goggles or a face shield.[3] Eye protection

must be tested and approved under government standards such as NIOSH (US) or EN 166

(EU).[1][2]

Skin Protection:

Gloves: Handle with chemical-resistant gloves, which must be inspected before use.[3]

Dispose of contaminated gloves properly after use.[3]

Protective Clothing: A complete suit protecting against chemicals, such as flame-retardant

antistatic protective clothing, is required to prevent skin contact.[2][3]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

for organic gases and vapors (e.g., Type A).[1]

Hierarchy of Controls for Isopropylpiperazine

Elimination
(Most Effective)

Substitution

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)
(Least Effective)
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Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

Safe Handling and Storage
Handling

Avoid contact with skin, eyes, and clothing.[3][8]

Do not breathe vapors or mists.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][3]

Use only non-sparking tools and take precautionary measures against static discharge.[1][2]

Ground and bond containers and receiving equipment.[2]

Wash hands thoroughly after handling and before breaks.[3]

Storage
Store in a cool, dry, and well-ventilated place.[1][3][7]

Keep the container tightly closed.[1][2][3]

Store locked up or in an area accessible only to authorized personnel.[2]

Keep away from heat, ignition sources, and incompatible materials.[1][2]

Incompatible Materials
Strong oxidizing agents[1][3]

Strong acids[1]

Acid anhydrides[1]

Acid chlorides[1]
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Emergency Procedures
First-Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2] If not

breathing, give artificial respiration.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately take off all contaminated clothing.[2] Rinse the skin with plenty of

water or shower.[2] Call a physician immediately.[2]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do.[1] Continue rinsing for at least 15 minutes and seek immediate

medical attention.[1][10]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth and call a physician immediately.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[1]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[1] Hazardous decomposition products include carbon oxides and

nitrogen oxides (NOx).[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[3] Avoid breathing vapors and

ensure adequate ventilation.[3] Remove all sources of ignition.[3]

Environmental Precautions: Prevent the product from entering drains.[2][3]

Containment and Cleanup: Cover drains.[2] Soak up the spill with inert absorbent material

(e.g., sand, silica gel, Chemizorb®) and place it in a suitable, closed container for disposal.

[1][2]
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Experimental Protocol for Safety Assessment
The following provides a representative methodology for an acute dermal toxicity study, based

on standardized guidelines such as OECD 402, which would be used to derive the LD50

values cited in this guide.

Representative Protocol: Acute Dermal Toxicity (OECD
402)

Objective: To determine the acute toxicity of a substance when applied to the skin.

Principle: The substance is applied in a single dose to the skin of several experimental

animals. Observations of effects and mortality are made over a 14-day period.

Test Animal: Healthy, young adult albino rabbits are typically used.[3]

Methodology:

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal

area of the trunk of the test animals.

Dose Application: The substance is applied uniformly over an area that is approximately

10% of the total body surface area. The area is then covered with a porous gauze

dressing and non-irritating tape.

Exposure: The substance is kept in contact with the skin for 24 hours.

Observation: Animals are observed for mortality, body weight changes, and clinical signs

of toxicity at regular intervals for 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The LD50 is calculated from the mortality data at different dose levels.
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Workflow: Acute Dermal Toxicity Study (OECD 402)
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Caption: A representative workflow for an acute dermal toxicity experiment.
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To cite this document: BenchChem. [safety and handling precautions for
isopropylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163126#safety-and-handling-precautions-for-
isopropylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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